2-(4-chlorobenzenesulfonyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine

• IUPAC Name: 2-(4-chlorophenyl)sulfonyl-1-(4-methylphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C20H19ClN2O2S/c1-15-4-6-16(7-5-15)20-19-3-2-12-22(19)13-14-23(20)26(24,25)18-10-8-17(21)9-11-18/h2-12,20H,13-14H2,1H3
• InChI Key: ZXVQVWOTFMSMTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C3=CC=CN3CCN2S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H19ClN2O2S
• Molecular Weight: 386.9 g/mol
• CAS No.: 900011-97-4

Description

2-(4-chlorobenzenesulfonyl)-1-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine is a useful research compound. Its molecular formula is C20H19ClN2O2S and its molecular weight is 386.89. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Research into heterocyclic compounds, such as the work by Chaloner et al. (1992), explores the synthesis of heterocyclic fused sulfones as precursors to o-quinodimethanes, illustrating the compound's potential application in creating complex molecular structures with applications ranging from materials science to drug development (Chaloner et al., 1992).

Antimicrobial Agents

The synthesis of new heterocyclic compounds containing a sulfonamido moiety for antibacterial applications highlights the importance of such chemical structures in developing new antimicrobial agents. This approach underscores the potential for using similar compounds in the search for novel antibiotics and antimicrobial materials (Azab et al., 2013).

Materials Chemistry

In materials chemistry, compounds like "2-((4-Chlorophenyl)sulfonyl)-1-(p-tolyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine" can be utilized in the crystal engineering of hydrogen-bonded structures. For instance, Ferguson et al. (1999) detailed the formation of complex lattice structures using bisphenols, demonstrating the potential of similar compounds in designing new materials with specific mechanical, optical, or electronic properties (Ferguson et al., 1999).

Catalysis and Green Chemistry

The compound's utility is also evident in catalysis and green chemistry applications. For example, Khazaei et al. (2015) discussed the use of a related sulfonamide catalyst for synthesizing pyran and pyrazolo derivatives in water, showcasing the compound's relevance in environmentally friendly chemical processes (Khazaei et al., 2015).

Advanced Organic Synthesis Techniques

Research on advanced organic synthesis techniques, such as the study by Ryu et al. (2015), demonstrates the synthesis of pyrazines from Rh-catalyzed reactions, highlighting the potential of utilizing complex sulfonamides in innovative synthetic methodologies to create a wide range of useful compounds (Ryu et al., 2015).